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Metabolic Stability Data

The table below summarizes the key findings on L-Moses from the search results:

Aspect Finding Source

Metabolic Stability (Mouse) Exhibits metabolic stability in mouse liver microsomes. [1] [2]

Metabolic Stability (Human) Exhibits metabolic stability in human liver microsomes. [1] [2]

Direct Quantitative Comparison Not provided in the available sources.

| Key Quantitative Data | - Ki for PCAF: 47 nM

Kd for GCN5: 600 nM

Selectivity over BRD4: >4500-fold | [2] |

Experimental Context

The metabolic stability of L-Moses was established during its development as a chemical probe. The key

experiments were conducted as follows:
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Experimental System: The stability was assessed using in vitro incubations with liver
microsomes from both mice and humans [1] [2]. Liver microsomes are a standard experimental
system containing cytochrome P450 enzymes and other drug-metabolizing enzymes, commonly used

in early drug discovery to predict metabolic clearance.
Study Objective: The primary goal of this experiment was to evaluate L-Moses's suitability as a

chemical probe for cellular and in vivo studies. A compound with poor metabolic stability would be
rapidly cleared, making it difficult to interpret the results of biological experiments [1].

Associated Findings: The probe characterization also confirmed that L-Moses is cell-permeable
and showed no observable cytotoxicity in peripheral blood mononuclear cells (PBMC), further

supporting its utility for biological research [1] [2].

The following diagram illustrates the typical experimental workflow for assessing metabolic stability using

liver microsomes, which would have been applied to L-Moses:
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Interpretation for Researchers

The reported "metabolic stability" of L-Moses is a qualitative finding. For comprehensive drug development

assessment, researchers would typically require quantitative data:
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Available Information: The existing data confidently supports the use of L-Moses as a research
tool for in vitro and likely for short-term in vivo studies in mice, as it is not rapidly degraded.
Information Gap: The lack of specific quantitative measures (e.g., in vitro half-life, intrinsic

clearance) means a precise mouse-to-human comparison of metabolic rates cannot be made.
This level of data is usually critical for later stages of pre-clinical development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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